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Compound of Interest

Compound Name: K145

Cat. No.: B560086 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the oral administration of K145, a

selective sphingosine kinase-2 (SphK2) inhibitor, to mice. The protocol outlines best practices

for dose preparation, administration, and post-procedure monitoring to ensure animal welfare

and data reproducibility.

Introduction
K145 is a selective, substrate-competitive, and orally active inhibitor of sphingosine kinase-2

(SphK2), an enzyme critical in the sphingolipid metabolic pathway.[1][2][3] SphK2 catalyzes the

phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a key signaling

molecule involved in various cellular processes, including cell growth, apoptosis, and

inflammation.[4] K145 has demonstrated anti-proliferative and apoptotic effects in cancer cell

lines and has shown anti-tumor activity in mouse xenograft models.[2][5][6]

Accurate and consistent oral administration is crucial for evaluating the in vivo efficacy and

pharmacokinetics of compounds like K145. Oral gavage is a common method for delivering

precise volumes of a substance directly into the stomach of rodents.[7][8] This protocol

provides a standardized procedure adapted for K145 administration in mice.
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The following table summarizes key quantitative parameters for performing oral gavage in

mice. Adherence to these guidelines is critical to prevent injury and ensure accurate dosing.

Parameter Guideline Notes

Maximum Dosing Volume 5-10 mL/kg[7][8][9]

Using the smallest effective

volume is recommended to

minimize the risk of reflux and

aspiration.[7][10] For a 25g

mouse, a 10 mL/kg dose is

0.25 mL.

Gavage Needle Gauge 18-24 gauge[7][8][10]

The specific size depends on

the age and weight of the

mouse. For adult mice (~20-

30g), a 20-22G needle is

common.[7][10]

Gavage Needle Length 1 to 1.5 inches[7][8]

The needle should have a

smooth, rounded tip to prevent

esophageal trauma.[7][8] The

length should be pre-

measured from the tip of the

mouse's nose to the last rib.[8]

[11]

Dosing Frequency Up to 3 times in 24 hours

Justification is required for

more frequent dosing and

must be approved by the

institutional animal care and

use committee.[7][8]

K145 Published Oral Dose 50 mg/kg, daily[2]

This dose was shown to

significantly inhibit U937 tumor

growth in nude mice.[2]
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This protocol details the necessary steps for the safe and effective oral administration of K145
to mice.

Materials and Equipment
K145 hydrochloride[2]

Vehicle for solubilization (e.g., DMSO, sterile water, saline, Tween 80)

Appropriately sized sterile syringes (1 mL)

Sterile oral gavage needles (stainless steel or flexible plastic with rounded tips)[7]

Scale for weighing mice

70% ethanol for disinfection

Personal Protective Equipment (PPE): lab coat, gloves, eye protection

Dose Preparation
Solubilization: K145 hydrochloride is soluble in DMSO and water.[12] For in vivo use, a

common vehicle formulation is 5-10% DMSO, 5-10% Tween 80, and 80-90% sterile saline or

water. The final formulation should be sterile-filtered.

Calculation: Calculate the required volume of K145 solution based on the individual mouse's

body weight and the target dose (e.g., 50 mg/kg).

Formula: Dose (mL) = [Weight (kg) x Dose (mg/kg)] / Concentration (mg/mL)

Syringe Preparation: Draw the calculated volume into a sterile 1 mL syringe. Ensure there

are no air bubbles. Attach the gavage needle securely.

Administration Procedure
Animal Restraint:

Weigh the mouse to confirm the correct dosing volume.[7][11]
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Gently but firmly restrain the mouse by scruffing the loose skin over the shoulders and

neck using your non-dominant hand.[8][10] This should immobilize the head and cause the

forelegs to extend to the sides.[10]

Hold the mouse in a vertical position to straighten the path to the esophagus.[9]

Gavage Needle Insertion:

Measure the correct insertion depth by holding the gavage needle alongside the mouse,

with the tip at the corner of the mouth and the end at the last rib. Mark the needle at the

level of the nose with a permanent marker to prevent over-insertion.[8][11]

Introduce the gavage needle into the mouth at the diastema (the gap between the incisors

and molars).[8][13]

Gently advance the needle along the roof of the mouth toward the back of the throat. The

mouse should swallow as the needle enters the esophagus.[8][11]

The needle should pass smoothly without resistance. Never force the needle. If resistance

is met, it may have entered the trachea. Withdraw immediately and restart the process.

[10][11]

Substance Delivery:

Once the needle is correctly positioned in the esophagus, slowly depress the syringe

plunger to deliver the K145 solution over 2-3 seconds.[13]

Observe the animal for any signs of distress during administration.

Needle Withdrawal and Monitoring:

After delivery, gently withdraw the needle along the same path of insertion.[8]

Return the mouse to its home cage and monitor it for at least 5-10 minutes for any

immediate adverse reactions, such as labored breathing or distress.[7][8]

Continue to monitor the animal 12-24 hours post-procedure.[7][8]
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Signaling Pathway and Workflow Diagrams
K145 Signaling Pathway
K145 selectively inhibits SphK2, preventing the conversion of Sphingosine to S1P. This action

has been shown to decrease the phosphorylation of downstream effectors like ERK and Akt,

ultimately promoting apoptosis in cancer cells.[2][4]
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Caption: K145 inhibits SphK2, blocking S1P production and downstream signaling.

Experimental Workflow for Oral Gavage
The following diagram illustrates the logical flow of the oral gavage procedure.
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Caption: Step-by-step workflow for the mouse oral gavage procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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